Cas no 1185132-08-4 (1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride
• CAS No: 1185132-08-4
• MF: C₁₆H₂₁ClN₄OS
• MW: 352.882140874863
• CID: 5823923
• PubChem ID: 45284176
• Update Time: 2025-05-24

1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride
• VU0634950-1
• [4-(1-methylimidazol-2-yl)piperazin-1-yl]-(2-methylsulfanylphenyl)methanone;hydrochloride
• AKOS026685077
• 1-(1-methyl-1H-imidazol-2-yl)-4-[2-(methylsulfanyl)benzoyl]piperazine hydrochloride
• (4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)(2-(methylthio)phenyl)methanone hydrochloride
• 1185132-08-4
• F5095-0133

• Inchi： 1S/C16H20N4OS.ClH/c1-18-8-7-17-16(18)20-11-9-19(10-12-20)15(21)13-5-3-4-6-14(13)22-2;/h3-8H,9-12H2,1-2H3;1H
• InChI Key： OEAXIRVBNIVVFC-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC=CC=1C(N1CCN(C2=NC=CN2C)CC1)=O

Computed Properties

• Exact Mass: 352.1124602g/mol
• Monoisotopic Mass: 352.1124602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride

Introduction to 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride (CAS No. 1185132-08-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride, identified by the CAS number 1185132-08-4, is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to a class of heterocyclic derivatives characterized by the presence of an imidazole ring and a piperazine moiety, both of which are well-documented for their role in modulating various biological pathways. The introduction of a benzoyl group at the 4-position and a methylsulfanyl substituent at the 2-position of the benzene ring further enhances its molecular complexity, making it a subject of intense interest for drug discovery initiatives.

The structural composition of 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride imparts several advantageous characteristics that make it a valuable candidate for therapeutic development. The imidazole ring, known for its stability and ability to engage in hydrogen bonding interactions, serves as a critical pharmacophore that can interact with biological targets. Additionally, the piperazine scaffold is frequently employed in medicinal chemistry due to its capacity to enhance solubility and binding affinity. The presence of the benzoyl group not only contributes to the compound's lipophilicity but also provides a site for further functionalization, enabling the design of analogs with tailored properties.

Recent advancements in computational chemistry and structure-based drug design have facilitated a deeper understanding of how 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride interacts with biological macromolecules. Molecular docking studies have revealed that this compound exhibits high binding affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator of key metabolic pathways. These findings align with emerging research indicating that compounds with similar structural motifs may play a role in treating neurological disorders, inflammation, and other chronic conditions.

The hydrochloride salt form of this compound enhances its bioavailability and stability, making it more suitable for pharmaceutical applications. This formulation ensures that the active moiety remains soluble in aqueous environments, facilitating its absorption and distribution within the body. Such properties are particularly important for drug candidates intended for oral or intravenous administration, where rapid and efficient delivery is critical.

In the realm of chemical biology, 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride has been explored as a tool compound for investigating signal transduction pathways and receptor-ligand interactions. Its ability to modulate specific biological processes has opened up new avenues for research into disease mechanisms. For instance, studies have demonstrated its potential to interfere with aberrant signaling pathways associated with cancer cell proliferation, providing a foundation for developing novel therapeutic strategies.

The synthesis of 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride involves multi-step organic reactions that showcase the expertise required in medicinal chemistry synthesis. The introduction of the methylsulfanyl group at the 2-position of the benzene ring is particularly noteworthy, as this substitution pattern has been shown to influence both electronic and steric properties significantly. Such modifications are often employed to fine-tune pharmacokinetic profiles, including metabolic stability and target selectivity.

As research continues to evolve, 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride is expected to be further refined through structure optimization studies aimed at improving its therapeutic index. Collaborative efforts between synthetic chemists and biologists will be crucial in elucidating its full potential as a lead compound or as an intermediate in more complex drug candidates. The integration of high-throughput screening technologies will also accelerate the identification of derivatives with enhanced efficacy and reduced side effects.

The growing interest in this compound underscores the broader trend toward developing targeted therapies based on small molecule modulators. By leveraging advances in synthetic methodologies and computational tools, researchers are positioned to unlock new therapeutic possibilities with compounds like 1-(1-methyl-1H-imidazol-2-yl)-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride (CAS No. 1185132-08-4). Its unique structural features make it a versatile scaffold for exploring novel pharmacological interactions, ultimately contributing to advancements in human health.